Cas no 2229272-70-0 (methyl 4-(1-amino-3-hydroxypropan-2-yl)-2-methylbenzoate)

• Product Name: methyl 4-(1-amino-3-hydroxypropan-2-yl)-2-methylbenzoate
• CAS No: 2229272-70-0
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 6406671
• PubChem ID: 165704779
• Update Time: 2025-10-28

methyl 4-(1-amino-3-hydroxypropan-2-yl)-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(1-amino-3-hydroxypropan-2-yl)-2-methylbenzoate
• EN300-1740663
• 2229272-70-0

• Inchi： 1S/C12H17NO3/c1-8-5-9(10(6-13)7-14)3-4-11(8)12(15)16-2/h3-5,10,14H,6-7,13H2,1-2H3
• InChI Key： WFFRYHPUWPSDIZ-UHFFFAOYSA-N
• SMILES： OCC(CN)C1C=CC(C(=O)OC)=C(C)C=1

Computed Properties

• Exact Mass: 223.12084340g/mol
• Monoisotopic Mass: 223.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 72.6Ų

Additional information on methyl 4-(1-amino-3-hydroxypropan-2-yl)-2-methylbenzoate

Methyl 4-(1-amino-3-hydroxypropan-2-yl)-2-methylbenzoate (CAS No. 2229272-70-0)

Methyl 4-(1-amino-3-hydroxypropan-2-yl)-2-methylbenzoate, a compound with the CAS registry number CAS No. 2229272-70-0, is an organic chemical that has garnered attention in recent years due to its unique structural properties and potential applications in various fields. This compound belongs to the class of benzoates, which are widely used in pharmaceuticals, agrochemicals, and specialty chemicals. Its structure consists of a benzoate ester group attached to a substituted propanol moiety, making it a versatile molecule for further functionalization and exploration.

The synthesis of methyl 4-(1-amino-3-hydroxypropan-2-yl)-2-methylbenzoate involves multi-step organic reactions, including esterification and substitution processes. Recent advancements in asymmetric synthesis and catalytic methods have enabled more efficient and environmentally friendly routes to this compound. Researchers have also explored the use of biocatalysts, such as lipases, to enhance the selectivity and yield of the synthesis process. These developments underscore the growing interest in sustainable chemical manufacturing practices.

One of the most promising applications of methyl 4-(1-amino-3-hydroxypropan-2-yl)-2-methylbenzoate lies in its potential as a precursor for drug development. The compound's amino and hydroxyl groups provide reactive sites for further modification, enabling the creation of bioactive molecules with tailored pharmacological properties. For instance, studies have shown that derivatives of this compound exhibit anti-inflammatory and antioxidant activities, making them candidates for novel therapeutic agents.

In addition to its pharmaceutical applications, methyl 4-(1-amino-3-hydroxypropan-2-yl)-2-methylbenzoate has also found utility in materials science. Its ability to form stable ester linkages makes it a valuable component in the synthesis of polymers and surfactants. Recent research has focused on its use in creating biodegradable materials, which align with the global shift toward more sustainable and eco-friendly products.

The structural versatility of methyl 4-(1-amino-3-hydroxypropan-2-yl)- CAS No. 70 also extends to its role as an intermediate in fine chemical synthesis. Its ability to undergo various transformations, such as alkylation, acylation, and oxidation reactions, makes it a valuable building block for constructing complex molecular architectures. This has led to its incorporation into processes for producing agrochemicals, food additives, and specialty chemicals.

From an analytical standpoint, the characterization of methyl 4-(1-amino-propanol) benzoate has been enhanced by modern spectroscopic techniques such as NMR and mass spectrometry. These tools allow for precise determination of its molecular structure and purity, ensuring consistency in its production and application across different industries.

In conclusion, methyl 4-(1-amino-propanol) benzoate (CAS No. 70) is a multifaceted compound with significant potential across diverse fields. Its unique structure, coupled with advancements in synthetic methodologies and analytical techniques, positions it as a key player in both academic research and industrial applications. As ongoing studies continue to uncover new functionalities and uses for this compound, its importance in the chemical landscape is expected to grow further.